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A Comparative Analysis of Noble Gas
Adsorption on Activated Charcoal
A comprehensive guide for researchers and professionals on the adsorption coefficients of

argon, krypton, and xenon on various grades of activated charcoal, supported by experimental

data and detailed methodologies.

The adsorption of noble gases such as argon (Ar), krypton (Kr), and xenon (Xe) on activated

charcoal is a critical process in various scientific and industrial applications, including gas

separation, purification, and the capture of radioactive isotopes. The efficiency of this process

is quantified by the adsorption coefficient, a key parameter that is dependent on the specific

gas, the type of activated charcoal, and the operating conditions, primarily temperature. This

guide provides a comparative analysis of the adsorption coefficients of Ar, Kr, and Xe on

different grades of activated charcoal, presenting experimental data to inform the selection of

appropriate materials for specific applications.

Comparison of Adsorption Coefficients
The adsorption coefficients, expressed as Henry's constants, for argon, krypton, and xenon

were determined for four different grades of activated charcoal: AG-3, VSK-5, SKT-3, and NWC

12x40. The experiments were conducted under static conditions over a temperature range of

15 °C to 80 °C.
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The results, summarized in the table below, indicate a clear trend in adsorption behavior.

Xenon consistently exhibits the highest adsorption coefficient, followed by krypton and then

argon, across all tested charcoal grades and temperatures. This is attributed to the increasing

polarizability and atomic size of the noble gases down the group, leading to stronger van der

Waals interactions with the charcoal surface.

Furthermore, the data reveals that coconut-based charcoals, VSK-5 and NWC 12x40,

demonstrate the highest adsorption capacities for all three noble gases.[1] This suggests their

potential superiority in applications requiring efficient gas capture and separation. Conversely,

activated charcoal AG-3 showed the lowest adsorption performance.[1] The adsorption

coefficients for all gases decrease with increasing temperature, a characteristic of exothermic

physisorption processes.[1]
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Adsorbent Gas Temperature (°C)
Henry's Constant
(cm³/g)

AG-3 Argon 15 10.8

25 8.5

40 6.1

60 4.0

80 2.8

Krypton 15 34.5

25 25.0

40 16.7

60 10.0

80 6.5

Xenon 15 180

25 125

40 75

60 40

80 23

VSK-5 Argon 15 18.0

25 14.0

40 9.5

60 6.0

80 4.0

Krypton 15 65

25 45

40 28
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60 16

80 10

Xenon 15 400

25 260

40 150

60 75

80 40

SKT-3 Argon 15 14.5

25 11.5

40 8.0

60 5.0

80 3.3

Krypton 15 50

25 35

40 22

60 13

80 8

Xenon 15 300

25 200

40 110

60 55

80 30

NWC 12x40 Argon 15 17.5

25 13.5
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40 9.0

60 5.8

80 3.9

Krypton 15 63

25 44

40 27

60 15.5

80 9.5

Xenon 15 390

25 255

40 145

60 73

80 39

Experimental Protocols
The determination of adsorption coefficients can be performed using various experimental

techniques. The two primary methods employed are the static volumetric method and the

dynamic breakthrough method.

Static Volumetric Method
The static volumetric method is a widely used technique for measuring gas adsorption

isotherms.[2][3] It involves introducing a known amount of adsorbate gas into a chamber of

known volume containing the degassed adsorbent material. The pressure in the chamber is

monitored until it reaches equilibrium. The amount of gas adsorbed is then calculated from the

pressure drop.

Detailed Experimental Steps:
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Sample Preparation: A known mass of the activated charcoal is placed in the sample cell.

The sample is then degassed under vacuum at an elevated temperature to remove any pre-

adsorbed species from its surface.

System Evacuation: The entire volumetric system, including the manifold and the sample

cell, is evacuated to a high vacuum.

Dosing: A calibrated volume of the adsorbate gas (argon, krypton, or xenon) is introduced

into the manifold. The pressure in the manifold is precisely measured.

Adsorption: The valve connecting the manifold to the sample cell is opened, allowing the gas

to come into contact with the adsorbent. The pressure in the system is monitored until it

stabilizes, indicating that equilibrium has been reached.

Data Acquisition: The final equilibrium pressure, temperature, and the volumes of the

manifold and sample cell are recorded.

Calculation: The amount of gas adsorbed at the equilibrium pressure is calculated using the

ideal gas law, accounting for the amount of gas remaining in the free space of the sample

cell (dead volume).

Isotherm Construction: Steps 3-6 are repeated at incrementally higher pressures to generate

a series of data points that form the adsorption isotherm. The initial slope of this isotherm in

the low-pressure region corresponds to the Henry's constant.
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Dynamic Breakthrough Method
The dynamic breakthrough method involves flowing a gas mixture with a known concentration

of the adsorbate through a packed bed of the adsorbent.[4] The concentration of the adsorbate

in the effluent stream is monitored over time. The time it takes for the adsorbate to "break

through" the column is related to its adsorption coefficient.

Detailed Experimental Steps:

Column Packing: A known mass of the activated charcoal is packed uniformly into an

adsorption column.

System Purging: An inert gas, such as helium or nitrogen, is passed through the column to

purge it of any contaminants.

Gas Mixture Introduction: A gas stream containing a specific concentration of the adsorbate

gas (argon, krypton, or xenon) mixed with a carrier gas is introduced into the column at a

constant flow rate and temperature.

Effluent Monitoring: The concentration of the adsorbate in the gas exiting the column is

continuously monitored using a suitable detector, such as a thermal conductivity detector

(TCD) or a mass spectrometer.

Breakthrough Curve Generation: A plot of the outlet adsorbate concentration versus time is

generated. This plot is known as the breakthrough curve.

Data Analysis: The time at which the outlet concentration reaches a certain percentage of the

inlet concentration (e.g., 5% or 50%) is determined. This breakthrough time, along with the

flow rate and the amount of adsorbent, is used to calculate the dynamic adsorption

coefficient.
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In conclusion, the selection of activated charcoal for the adsorption of argon, krypton, and

xenon should be guided by the specific requirements of the application. The provided data

indicates that for applications demanding high adsorption capacity, coconut-based activated

charcoals such as VSK-5 and NWC 12x40 are superior choices. The detailed experimental

protocols offer a foundation for researchers to conduct their own evaluations and further

explore the adsorption properties of these and other materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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